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Compound of Interest

Compound Name: Ethyl 9-oxononanoate

Cat. No.: B1615329 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the realm of chemical synthesis, particularly in the development of pharmaceutical

intermediates and other fine chemicals, the choice between homologous esters can

significantly impact reaction efficiency, product properties, and overall cost-effectiveness. This

guide provides a detailed comparison of Ethyl 9-oxononanoate and Methyl 9-oxononanoate,

two closely related aliphatic esters, offering insights into their synthesis, physicochemical

properties, and potential applications.

Executive Summary
Ethyl 9-oxononanoate and Methyl 9-oxononanoate are valuable bifunctional molecules,

each featuring a terminal aldehyde and an ester group. These functionalities make them

versatile starting materials for a variety of chemical transformations. While their properties are

largely comparable, subtle differences in their synthesis and physical characteristics can

influence their suitability for specific applications. Methyl 9-oxononanoate is more commonly

cited as a pharmaceutical intermediate, though both esters hold potential in this and other

areas of chemical manufacturing.

Physicochemical Properties: A Tabular Comparison
The selection of a solvent or reagent is often guided by its physical properties. The following

table summarizes the key physicochemical characteristics of Ethyl 9-oxononanoate and

Methyl 9-oxononanoate.
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Property Ethyl 9-oxononanoate Methyl 9-oxononanoate

Molecular Formula C₁₁H₂₀O₃[1] C₁₀H₁₈O₃[2]

Molecular Weight 200.27 g/mol [1] 186.25 g/mol [2]

Boiling Point 267.9 °C at 760 mmHg[1] 125-145 °C at 9 Torr[3]

Density 0.949 g/cm³[1] 0.958 g/cm³ (Predicted)[3]

Flash Point 110.8 °C[1] Not Found

Synthesis of 9-Oxononanoate Esters: A
Comparative Overview
Several synthetic routes can be employed to produce Ethyl and Methyl 9-oxononanoate. The

most common methods involve the oxidative cleavage of oleic acid or its corresponding esters,

or the direct esterification of 9-oxononanoic acid.

Ozonolysis of Oleic Acid Derivatives
Ozonolysis is a powerful and direct method for cleaving the double bond in oleic acid or its

esters to yield the desired 9-oxo-esters. The choice of starting material (oleic acid, methyl

oleate, or ethyl oleate) will dictate the final ester product.

A study on the ozonolysis of a derivative of oleic acid reported a yield of 82% for Methyl 9-
oxononanoate.[4] While specific yield data for the direct ozonolysis of ethyl oleate to Ethyl 9-
oxononanoate is not readily available, the reaction is chemically feasible.

Experimental Protocol: Ozonolysis of Methyl Oleate to Methyl 9-oxononanoate (General

Procedure)

Dissolve methyl oleate in a suitable solvent (e.g., dichloromethane or methanol) and cool the

solution to -78°C.

Bubble ozone gas through the solution until the reaction is complete, often indicated by a

color change.
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Purge the solution with an inert gas (e.g., nitrogen or oxygen) to remove excess ozone.

Add a reducing agent (e.g., dimethyl sulfide or triphenylphosphine) to quench the ozonide

and form the aldehyde.

Allow the reaction to warm to room temperature and stir overnight.

Purify the crude product by flash chromatography to isolate Methyl 9-oxononanoate.

Start: Methyl Oleate in Solvent Ozonolysis (-78°C) Purge with N2/O2 Add Reducing Agent (e.g., PPh3) Warm to Room Temperature Flash Chromatography Product: Methyl 9-oxononanoate

Reactants

9-Oxononanoic Acid

RefluxMethanol or Ethanol (Excess)

Acid Catalyst (e.g., H2SO4)

Neutralization & Extraction Purification Methyl or Ethyl 9-oxononanoate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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